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Compound of Interest

Compound Name: Spiro-NPB

Cat. No.: B1394941 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Spiro-NPB, a key organic

semiconductor material. It details its fundamental properties, applications in organic electronics,

and provides a detailed experimental protocol for its use as a hole transport layer in the

fabrication of Organic Light-Emitting Diodes (OLEDs).

Core Properties of Spiro-NPB
Spiro-NPB, scientifically known as N,N'-Bis(naphthalen-1-yl)-N,N'-bis(phenyl)-(1,1'-

spirobi[fluorene]-4,4'-diamine), is a high-performance hole transport material (HTM) widely

utilized in the field of organic electronics. Its unique spirobifluorene core structure imparts

excellent thermal stability and a high glass transition temperature, contributing to the longevity

and durability of electronic devices.
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Property Value Reference

CAS Number 932739-76-9 [1][2][3]

Molecular Formula C57H38N2 [1][2][4]

Molecular Weight 750.9 g/mol [1][4]

IUPAC Name

2-N',7-N'-dinaphthalen-1-yl-2-

N',7-N'-diphenyl-9,9'-

spirobi[fluorene]-2',7'-diamine

[1]

Application in Organic Light-Emitting Diodes
(OLEDs)
Spiro-NPB is predominantly used as a hole transport material in OLEDs.[1] Its primary function

is to facilitate the efficient injection and transport of holes from the anode to the emissive layer,

where they recombine with electrons to generate light. The high hole mobility and suitable

energy levels of Spiro-NPB help to lower the operating voltage and enhance the overall

efficiency of the OLED device.

Experimental Protocol: Fabrication of an OLED
Device with a Spiro-NPB Hole Transport Layer
This section outlines a detailed methodology for the fabrication of a multilayer OLED device

using Spiro-NPB as the hole transport layer. The process involves the sequential deposition of

various organic and inorganic layers onto a pre-cleaned substrate under high vacuum

conditions.

1. Substrate Preparation:

Initial Cleaning: Indium tin oxide (ITO) coated glass substrates are sequentially cleaned in an

ultrasonic bath with detergent, deionized water, acetone, and isopropanol, each for 15

minutes.

UV-Ozone Treatment: The cleaned substrates are then treated with UV-ozone for 10 minutes

to remove any residual organic contaminants and to increase the work function of the ITO
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surface, which facilitates better hole injection.

2. Layer Deposition by Thermal Evaporation:

The following layers are deposited sequentially onto the ITO substrate in a high-vacuum

thermal evaporation chamber (base pressure < 10⁻⁶ Torr). The deposition rates and

thicknesses are monitored in situ using a quartz crystal microbalance.

Hole Injection Layer (HIL): A thin layer of an appropriate hole injection material, such as di-

[4-(N,N-ditolyl-amino)-phenyl]cyclohexane (TAPC), is deposited at a rate of 0.1 nm/s to a

thickness of 30 nm.

Hole Transport Layer (HTL): Spiro-NPB is deposited from a heated crucible at a rate of 0.1

nm/s to a thickness of 20 nm. The substrate temperature is maintained at room temperature

during deposition.

Emissive Layer (EML): A host material, such as Tris(8-hydroxyquinolinato)aluminum (Alq3),

doped with a fluorescent or phosphorescent guest emitter is co-evaporated to form the light-

emitting layer. For a green phosphorescent OLED, for example, a 30 nm layer of Alq3 doped

with 10% Tris(2-phenylpyridine)iridium(III) (Ir(ppy)₃) is deposited at a rate of 0.1-0.2 nm/s.

Electron Transport Layer (ETL): A layer of an electron-transporting material, such as Alq3, is

deposited at a rate of 0.1 nm/s to a thickness of 30 nm.

Electron Injection Layer (EIL): A thin layer of lithium fluoride (LiF) is deposited at a rate of

0.05 nm/s to a thickness of 1 nm to facilitate electron injection from the cathode.

Cathode: Finally, a 100 nm thick layer of aluminum (Al) is deposited at a rate of 0.5 nm/s to

serve as the cathode.

3. Encapsulation:

To protect the device from atmospheric moisture and oxygen, which can degrade the organic

materials and the cathode, the device is encapsulated in a glove box using a UV-curable epoxy

and a glass lid.

Experimental Workflow Diagram
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The following diagram illustrates the sequential steps involved in the fabrication of an OLED

device with a Spiro-NPB hole transport layer.

Caption: Workflow for OLED fabrication with Spiro-NPB.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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